Cas no 1027511-89-2 (4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one)

• Product Name: 4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one
• CAS No: 1027511-89-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1133764
• Update Time: 2024-07-27

4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one
• 2H-Benzimidazol-2-one, 4-ethoxy-1,3-dihydro-

• Inchi： 1S/C9H10N2O2/c1-2-13-7-5-3-4-6-8(7)11-9(12)10-6/h3-5H,2H2,1H3,(H2,10,11,12)
• InChI Key： JCEKIRDUWNHPFH-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC=CC(OCC)=C2N1

Computed Properties

• Exact Mass: 178.074228g/mol
• Monoisotopic Mass: 178.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.19g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 197.1±19.0 °C(Predicted)
• pka: 11.54±0.30(Predicted)